Cas no 64178-46-7 (2(3H)-Benzothiazolethione,3-[[[2-(ethylthio)-6-benzothiazolyl]amino]methyl]-)

• Product Name: 2(3H)-Benzothiazolethione,3-[[[2-(ethylthio)-6-benzothiazolyl]amino]methyl]-
• CAS No: 64178-46-7
• MF: C₁₇H₁₅N₃S₄
• MW: 389.581097841263
• CID: 1672121
• Update Time: 2024-09-03

2(3H)-Benzothiazolethione,3-[[[2-(ethylthio)-6-benzothiazolyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,3-[[[2-(ethylthio)-6-benzothiazolyl]amino]methyl]-
• 2(3H)-Benzothiazolethione, 3-[[[2-(ethylthio)-6-benzothiazolyl]amino]methyl]-

• Inchi： 1S/C17H15N3S4/c1-2-22-16-19-12-8-7-11(9-15(12)23-16)18-10-20-13-5-3-4-6-14(13)24-17(20)21/h3-9,18H,2,10H2,1H3
• InChI Key： HIDZQGSTLAUXHW-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CNC2C=C3SC(SCC)=NC3=CC=2)C1=S

Computed Properties

• Exact Mass: 389.01515

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Melting Point: 157-159 °C
• Boiling Point: 616.8±65.0 °C(Predicted)
• PSA: 28.16
• pka: 2.09±0.10(Predicted)